Cas no 73149-51-6 ( )

• Product Name: &nbsp
• CAS No: 73149-51-6
• MF: C₂₂H₂₈O₇
• MW: 404.453527450562
• CID: 977845
• PubChem ID: 332806
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]butane-1,4-diol
• PODOPHYLLOTOXIN, SECODEOXY SECOLACTONEDIOL
• 9,9'-Dihydroxy-3,4,5-trimethoxy-3',4'-methylenedioxylignan
• 2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]butane-1,4-diol
• Dihydroclusin
• CHEBI:175230
• 1,4-Butanediol, 2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-, [R-(R*,R*)]-
• NSC 332042
• 1,4-Butanediol, 2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-, (2R,3R)-
• BDBM50259874
• NSC332042
• DTXSID10318502
• (2R,3R)-2-(1,3-Benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-1,4-butanediol
• 73149-51-6
• NSC-332042
• (-)-dihydroclusin
• Dihydroclusin, (-)-
• CHEMBL469916
• JZY8N27PKT
•  

• Inchi： 1S/C22H28O7/c1-25-20-9-15(10-21(26-2)22(20)27-3)7-17(12-24)16(11-23)6-14-4-5-18-19(8-14)29-13-28-18/h4-5,8-10,16-17,23-24H,6-7,11-13H2,1-3H3/t16-,17-/m0/s1
• InChI Key： FDHFWHRGVDRJIK-IRXDYDNUSA-N
• SMILES： OC[C@H](CC1=CC=C2C(=C1)OCO2)[C@H](CO)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 404.18350323g/mol
• Monoisotopic Mass: 404.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutanediol lignans